2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide

• IUPAC Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-(4-methylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C12H13N5OS/c1-8-2-4-9(5-3-8)7-14-15-10(18)6-11-16-17-12(13)19-11/h2-5,7H,6H2,1H3,(H2,13,17)(H,15,18)/b14-7+
• InChI Key: HYFQMHBEUZSLEH-VGOFMYFVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)CC2=NN=C(S2)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)CC2=NN=C(S2)N
• Molecular Formula: C12H13N5OS
• Molecular Weight: 275.33 g/mol

Description

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide, also known as ATMA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. ATMA has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide is not fully understood. However, it is believed that 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide exerts its effects by binding to specific targets in cells. In the case of its use as a fluorescent probe, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide binds to copper ions, causing a change in fluorescence that can be detected and quantified.
In the case of its potential use in cancer research, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide is believed to induce apoptosis in cancer cells by activating specific pathways in the cell. This leads to the death of cancer cells, while leaving healthy cells unharmed.
Biochemical and Physiological Effects
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has been shown to have a number of biochemical and physiological effects. In addition to its ability to bind to copper ions and induce apoptosis in cancer cells, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has also been shown to have antioxidant properties. This makes 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide a potential candidate for the development of new therapies for oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide in lab experiments is its ease of synthesis. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide can be synthesized using a simple and efficient method, making it readily available for use in research. Additionally, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has been shown to have a high degree of selectivity for copper ions, making it a useful tool for the detection and quantification of copper in biological samples.
However, there are also limitations to the use of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide in lab experiments. One limitation is its potential toxicity. While 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has been shown to be relatively non-toxic in vitro, its toxicity in vivo has not been fully studied. Additionally, the mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide is not fully understood, which could limit its potential applications in research.

Future Directions

There are a number of future directions for research on 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide. One potential direction is the development of new cancer therapies based on the ability of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide to induce apoptosis in cancer cells. Another potential direction is the development of new fluorescent probes for the detection of other metal ions using 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide as a template.
Overall, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide is a promising compound with potential applications in a variety of scientific research areas. Further research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has been studied for its potential applications in scientific research. One of the primary applications of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide is as a fluorescent probe for the detection of metal ions. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has been shown to selectively bind to copper ions, making it a useful tool for the detection and quantification of copper in biological samples.
In addition to its use as a fluorescent probe, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has also been studied for its potential applications in cancer research. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This makes 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(4-methylbenzylidene)acetohydrazide a potential candidate for the development of new cancer therapies.